Cas no 71135-96-1 (2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro-)

2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro- structure
71135-96-1 structure
Product Name:2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro-
CAS No:71135-96-1
MF:C21H32O4
MW:348.476387023926
CID:545998
PubChem ID:13197798
Update Time:2025-04-19

2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro-
    • 2-[3-(oxan-2-yloxy)-5-pentylphenoxy]oxane
    • DTXSID80526591
    • 71135-96-1
    • 2,2'-[(5-Pentyl-1,3-phenylene)bis(oxy)]bis(oxane)
    • Inchi: 1S/C21H32O4/c1-2-3-4-9-17-14-18(24-20-10-5-7-12-22-20)16-19(15-17)25-21-11-6-8-13-23-21/h14-16,20-21H,2-13H2,1H3
    • InChI Key: CBIQKLCPYMQRKD-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OC1C=C(C=C(C=1)CCCCC)OC1CCCCO1

Computed Properties

  • Exact Mass: 348.23016
  • Monoisotopic Mass: 348.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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